1-(Chloromethyl)cycloheptane-1-carbonitrile

• Molecular Formula: C9H14ClN
• Molecular Weight: 171.67 g/mol
• IUPAC Name: 1-(chloromethyl)cycloheptane-1-carbonitrile
• InChI: InChI=1S/C9H14ClN/c10-7-9(8-11)5-3-1-2-4-6-9/h1-7H2
• InChI Key: GIWBLCHKADUJDZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)(CCl)C#N

Description

1-(Chloromethyl)cycloheptane-1-carbonitrile is a useful research compound. Its molecular formula is C9H14ClN and its molecular weight is 171.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of cycloheptanecarbonitrile (12.3 g), 100 mmol) in THF (50 ml) was added dropwise to a well stirred solution of lithium diisopropylamide (105 mmol) in THF/hexane (75 ml/60 ml) under nitrogen, keeping the temperature at -65°. After 1 h, the solution was allowed to warm to ambient temperature and added dropwise to a well stirred solution of bromochloromethane (32.5 ml; 500 mmol) in THF (50 ml) under nitrogen keeping the temperature between -50° and -60°. After 10 min, the solution was allowed to warm to ambient temperature, poured into water (250 ml) and the aqueous mixture extracted with chloroform (3×150 ml). The extracts were washed with 2N-HCl (2×50 ml), saturated aq. NaHCO3 (100 ml), and water (100 ml), then dried (MgSO4) and evaporated under reduced pressure to give a brown oil (18.0 g). Distillation gave the title compound (12.65 g), b.p. 78°-80° at 0.25 mmHg.